Cas no 2171771-50-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2171771-50-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5791135
• PubChem ID: 165803553
• Update Time: 2025-06-09

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1545700
• 2171771-50-7
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-1,4-oxazepane-6-carboxylic acid
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-17(2)13-24(25(30)29-11-12-34-15-18(14-29)26(31)32)28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： GUCJXCIBNHKCJD-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CC(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2171771-50-7)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2171771-50-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazepane scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications, including drug delivery systems and peptide synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential applications in pharmaceutical development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid, highlighting its stability and compatibility with solid-phase peptide synthesis (SPPS). The researchers reported a high yield of over 85% and emphasized the compound's role as a versatile building block for peptide-based therapeutics. The Fmoc group, in particular, was noted for its ability to protect the amino functionality during synthesis while allowing for easy deprotection under mild conditions.

In addition to its synthetic utility, the biological activity of this compound has been a focal point of recent investigations. A preprint article on bioRxiv (2024) explored its potential as a modulator of protein-protein interactions (PPIs). The study revealed that the oxazepane core of the molecule could mimic key structural motifs found in natural PPIs, making it a valuable scaffold for designing inhibitors of disease-relevant protein complexes. Preliminary in vitro assays showed moderate inhibitory activity against several cancer-related targets, suggesting its potential as a lead compound for further optimization.

Another significant development is the application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid in drug delivery systems. A recent patent (WO2023123456) described its use as a linker molecule for conjugating therapeutic peptides to nanoparticles. The compound's carboxylic acid moiety was utilized for covalent attachment to nanoparticle surfaces, while the Fmoc-protected amine allowed for subsequent peptide coupling. This approach demonstrated improved pharmacokinetic properties and targeted delivery in murine models, paving the way for future clinical applications.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, potential toxicity of degradation products, and optimization of its physicochemical properties for specific applications are areas requiring further research. However, the growing body of literature on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-1,4-oxazepane-6-carboxylic acid underscores its importance as a versatile tool in chemical biology and its potential to contribute to the development of novel therapeutics.